Cas no 14618-83-8 (Benzeneacetic acid, a,a'-thiobis-)

• Product name: Benzeneacetic acid, a,a'-thiobis-
• CAS No: 14618-83-8
• MF: C₁₆H₁₄O₄S
• MW: 302.34496
• CID: 184405
• PubChem ID: 269264

Benzeneacetic acid, a,a'-thiobis- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,a'-thiobis-
• 2-[carboxy(phenyl)methyl]sulfanyl-2-phenylacetic acid
• 1,1'-diphenylthiodiacetic acid
• 2,2'-Diphenyl-2,2'-sulfandiyl-di-essigsaeure
• 2,2'-diphenyl-2,2'-sulfanediyl-di-acetic acid
• 2,2'-Sulfanediylbis(phenylacetic acid)
• AC1L6M2F
• AC1Q5SWT
• AR-1D1834
• CTK4C4856
• NSC109921
• AKOS024341704
• SCHEMBL14506219
• SMR001570908
• (CARBOXY-PHENYL-METHYLSULFANYL)-PHENYL-ACETIC ACID
• 14618-83-8
• CHEMBL1718401
• NSC-109921
• DTXSID20296564
• MLS002704202

• Inchi： InChI=1S/C16H14O4S/c17-15(18)13(11-7-3-1-4-8-11)21-14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)
• InChI Key： LUJIGLVVKMCXHP-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=CC=C1)SC(C1=CC=CC=C1)C(=O)O)=O

Computed Properties

• Exact Mass: 302.06132
• Monoisotopic Mass: 302.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 471.9°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.651
• PSA: 74.6